Cas no 98137-44-1 (2-Methyl-2-(methylamino)propanal)

• Product Name: 2-Methyl-2-(methylamino)propanal
• CAS No: 98137-44-1
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6603252
• PubChem ID: 18685083
• Update Time: 2025-10-31

2-Methyl-2-(methylamino)propanal Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4535807
• EN300-3914593
• DTXSID201302237
• 98137-44-1
• 2-methyl-2-(methylamino)propanal
• 2-Methyl-2-(methylamino)propanal

• Inchi： 1S/C5H11NO/c1-5(2,4-7)6-3/h4,6H,1-3H3
• InChI Key： HQQBABZBFYYAEM-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)NC

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Methyl-2-(methylamino)propanal

Professional Introduction to 2-Methyl-2-(methylamino)propanal (CAS No. 98137-44-1)

2-Methyl-2-(methylamino)propanal, chemically designated as CAS No. 98137-44-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural framework that has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The compound's molecular structure, consisting of a secondary aldehyde group attached to a tertiary carbon atom, makes it a versatile intermediate for various chemical transformations.

The structure of 2-Methyl-2-(methylamino)propanal exhibits interesting reactivity patterns, which have been explored in recent studies for the synthesis of bioactive molecules. Its ability to participate in condensation reactions with amino acids and other nucleophiles has made it a valuable building block in the construction of peptidomimetics and heterocyclic scaffolds. These properties are particularly relevant in the context of modern drug discovery, where novel molecular architectures are continuously sought to overcome resistance mechanisms and enhance therapeutic efficacy.

Recent advancements in computational chemistry have further illuminated the synthetic utility of CAS No. 98137-44-1. Molecular modeling studies have demonstrated that this compound can serve as a precursor for the development of chiral auxiliaries and catalysts, which are essential in asymmetric synthesis. The flexibility of its aliphatic backbone allows for precise tuning of steric and electronic properties, making it an attractive candidate for designing enantioselective processes. Such developments align with the broader trend in green chemistry, where atom-economical and sustainable synthetic routes are prioritized.

In the realm of medicinal chemistry, 2-Methyl-2-(methylamino)propanal has been investigated for its potential role in modulating enzyme activity. Specifically, its aldehyde functionality can engage in Schiff base formation with various biomolecules, leading to the development of enzyme inhibitors or activators. Preliminary experiments have shown promising results in targeting enzymes involved in metabolic pathways relevant to neurological disorders. These findings underscore the importance of exploring novel scaffolds like CAS No. 98137-44-1 for next-generation therapeutics.

The synthesis of 2-Methyl-2-(methylamino)propanal can be achieved through multiple pathways, each offering distinct advantages depending on scalability and purity requirements. Traditional methods often involve condensation reactions between isobutyraldehyde and methylamine under acidic conditions. However, recent innovations have introduced catalytic systems that enhance yield and reduce byproduct formation, thereby improving overall process efficiency. Such improvements are critical for industrial applications where cost-effectiveness and environmental impact are paramount considerations.

Industrial-scale production of CAS No. 98137-44-1 necessitates rigorous quality control measures to ensure consistency across batches. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm purity and structural integrity. These methodologies not only guarantee compliance with regulatory standards but also provide valuable insights into reaction mechanisms, enabling continuous process optimization.

The versatility of 2-Methyl-2-(methylamino)propanal extends beyond pharmaceutical applications; it has also found utility in agrochemical research. Its structural motifs can be incorporated into herbicides or fungicides designed to interact selectively with biological targets in plants. By leveraging its reactivity profile, researchers aim to develop environmentally benign alternatives to conventional agrochemicals, thereby supporting sustainable agriculture practices.

Future directions in the study of CAS No. 98137-44-1 may explore its potential as a building block for materials science applications. For instance, its ability to form stable polymers or copolymers could lead to novel polymeric materials with tailored properties for use in coatings or adhesives. Additionally, its chiral nature may inspire the development of liquid crystals or other optically active materials that find applications in advanced display technologies.

In conclusion, 2-Methyl-2-(methylamino)propanal (CAS No. 98137-44-1) represents a compound of considerable interest across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemistry, drug discovery, and materials science. As research continues to uncover new applications for this molecule, its significance is expected to grow further, reinforcing its position as a cornerstone in modern chemical innovation.